Cas no 18956-15-5 (Pinostrobin chalcone)

• Product Name: Pinostrobin chalcone
• CAS No: 18956-15-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00017363
• CID: 210015
• PubChem ID: 5316793
• Update Time: 2025-05-27

Pinostrobin chalcone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dihydroxy-4-methoxyphenyl)-3-phenylprop-2-en-1-one
• Pinostrobin chalcone
• (E)-1-(2,6-DIHYDROXY-4-METHOXY-PHENYL)-3-PHENYL-PROPENONE
• 2',6'-DIHYDROXY-4'-METHOXYCHALCONE
• 2-Propen-1-one,1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-, (2E)-
• DIHYDROXY-4'-METHOXYCHALCONE, 2',6'-(RG)
• 2',6'-dihydroxy-4'-methoxy-trans-chalcone
• 2',6'-Dihydroxy-4'-methoxy-trans-chalkon
• 2,6-dihydroxyl-4-methoxyl-chalcone
• DIHYDROXY-4'-METHOXYCHALCONE,2',6'
• Pistrobin chalcone
• plnostrobin chalcone
• [ "2'", "6'-Dihydroxy-4'-methoxychalcone" ]
• DIHYDROXY-4'-METHOXYCHALCONE, 2',6'-
• (E)-2',6'-Dihydroxy-4'-methoxychalcone
• (E)-1-(2,6-Dihydroxy-4-methoxy-phenyl)-3-phenyl-
• CHEMBL317221
• CHEBI:174555
• NCGC00090582-03!(E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenylprop-2-en-1-one
• LMPK12120244
• (E)-1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenylprop-2-en-1-one
• SCHEMBL3483741
• CS-0023108
• (2E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-phenyl-2-propen-1-one #
• MS-23821
• 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-, (E)-; Chalcone, 2',6'-dihydroxy-4'-methoxy- ; 2',6'-Dihydroxy-4'-methoxychalcone
• E88646
• 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-, (E)-
• 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-
• AKOS016009445
• Chalcone, 2',6'-dihydroxy-4'-methoxy-
• A880446
• NCGC00090582-01
• 18956-15-5
• 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-, (2E)-
• 77129-49-8
• CUGDOWNTXKLQMD-BQYQJAHWSA-N
• HY-N3057
• EINECS 278-629-7
• (2S)-3,3-Dimethyl-1,2-pyrrolidinedicarboxylicacid1-(1,1-dimethylethyl)ester
• NS00058679
• 2'
• 2-Propen-1-one,1-(2,6-dihy
• 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-, (2E)-; 2-Propen-1-one, 1-(2,6-dihydroxy-4-methoxyphenyl)-3-phenyl-, (E)-; Chalcone, 2',6'-dihydroxy-4'-methoxy- (8CI); (E)-1-(2,6-Dihydroxy-4-methoxyphenyl)-3-phenyl-2-propen-1-one; 2',6'-Dihydroxy-4'-methoxychalcone; Pinostrobin chalcone
• BDBM50607854

• MDL： MFCD00017363
• Inchi： 1S/C16H14O4/c1-20-12-9-14(18)16(15(19)10-12)13(17)8-7-11-5-3-2-4-6-11/h2-10,18-19H,1H3/b8-7+
• InChI Key： CUGDOWNTXKLQMD-BQYQJAHWSA-N
• SMILES： O(C)C1C=C(C(C(/C=C/C2C=CC=CC=2)=O)=C(C=1)O)O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Orange powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 145°C
• Boiling Point: 521.1±50.0 °C at 760 mmHg
• Flash Point: 198.0±23.6 °C
• PSA: 66.76000
• LogP: 3.00250
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Pinostrobin chalcone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone